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Compound of Interest

4'-(Trans-4-pentylcyclohexyl)-[1,1'-
Compound Name:
biphenyl]-4-carbonitrile

Cat. No.: B1294710

For researchers, scientists, and drug development professionals, accurate molecular weight
determination is a critical first step in compound verification. This guide provides a comparative
overview of the theoretical molecular weight of the liquid crystal 5CCB (trans-4'-(4-
Pentylcyclohexyl)-4-biphenylcarbonitrile) and its verification using mass spectrometry.

The liquid crystal 5CCB, identified by its CAS number 68065-81-6, possesses a molecular
formula of C24H29N.[1][2][3][4][5][6] This information allows for the calculation of its theoretical
molecular weight, a fundamental parameter for its identification and characterization. This
guide outlines a detailed experimental protocol for the verification of this molecular weight
using Electrospray lonization Mass Spectrometry (ESI-MS), a soft ionization technique well-
suited for the analysis of organic molecules.[7][8][9]

Data Presentation: Theoretical vs. Experimental
Molecular Weight

A direct comparison between the theoretical (calculated) molecular weight and the
experimentally determined molecular weight from mass spectrometry provides a clear
validation of the compound's identity. The following table summarizes these values for 5CCB.
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Parameter

Value

Source

Chemical Name

trans-4'-(4-Pentylcyclohexyl)-4-

biphenylcarbonitrile

[1](4][5](6][10][11]

CAS Number 68065-81-6 [11[2113114]
Molecular Formula C24H29N [11[2][3][41[5][6]
Theoretical Molecular Weight
) ] 331.23 g/mol Calculated

(Monoisotopic)
Hypothetical Experimental m/z

332.24 ESI-MS
(IM+H]*)
Hypothetical Experimental m/z

354.22 ESI-MS

(IM+Na]*)

Note: The experimental values are hypothetical and represent expected outcomes from ESI-

MS analysis, which typically involves the formation of protonated ([M+H]*) or sodiated

(IM+Na]*) adducts.

Experimental Protocol: ESI-MS Analysis of 5CCB

This section details the methodology for verifying the molecular weight of 5CCB using

Electrospray lonization Mass Spectrometry.

Objective: To determine the experimental molecular weight of 5CCB and compare it to the

theoretical value.

Materials:

5CCB sample

Formic acid (LC-MS grade)

High-purity methanol (LC-MS grade)

High-purity water (LC-MS grade)
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e Mass spectrometer with an ESI source
Procedure:
e Sample Preparation:
o Prepare a stock solution of 5CCB at a concentration of 1 mg/mL in methanol.

o From the stock solution, prepare a dilute sample solution of 1 pg/mL in a 50:50 (v/v)
methanol/water solution containing 0.1% formic acid. The formic acid facilitates
protonation of the analyte.

e |nstrumentation:

o Set up the ESI-MS system. A typical configuration would be a high-resolution mass
spectrometer such as a time-of-flight (TOF) or Orbitrap instrument.

o Calibrate the mass spectrometer according to the manufacturer's instructions to ensure
high mass accuracy.

e ESI-MS Parameters:

o

lonization Mode: Positive ion mode is selected to detect the protonated molecule [M+H]*.
o Capillary Voltage: Set to a typical value for small molecule analysis, e.g., 3.5 kV.

o Nebulizing Gas Pressure: Set to an appropriate pressure, e.g., 30 psi.

o Drying Gas Flow Rate: Set to a suitable flow rate, e.g., 8 L/min.

o Drying Gas Temperature: Set to a temperature that facilitates solvent evaporation without
causing thermal degradation of the analyte, e.g., 300 °C.

o Mass Range: Scan a mass range that will encompass the expected ions, for example, m/z
100-500.

o Data Acquisition:
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o Infuse the prepared 5CCB sample solution into the ESI source at a constant flow rate, for
instance, 5 pL/min, using a syringe pump.

o Acquire the mass spectrum. The data should show a prominent peak corresponding to the
protonated molecule [M+H]*. Other adducts, such as the sodium adduct [M+Na]*, may
also be observed.

» Data Analysis:

o |dentify the peak corresponding to the [M+H]* ion. The m/z value of this peak will be
approximately 1.0078 Da (the mass of a proton) greater than the monoisotopic mass of
the neutral 5CCB molecule.

o Compare the experimentally determined m/z value with the calculated theoretical m/z for
[C24H29N+H]*.

o If present, also analyze the m/z of the [M+Na]* peak, which will be approximately 22.9898
Da (the mass of a sodium ion) greater than the monoisotopic mass of 5CCB.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the verification of the molecular weight of

5CCB using mass spectrometry.
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Experimental workflow for molecular weight verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB8688969.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8688969.aspx
https://www.fishersci.com/us/en/browse/cas/68065-81-6
https://www.chem960.com/lang_ar/cas_68065816/
https://www.chem960.com/lang_ar/cas_68065816/
https://m.hongjinchem.com/liquid-crystal-materials/biphenyl-series/4-pentyloxy-4-cyanobiphenyl-5ccb-cas-68065-81.html
https://m.hongjinchem.com/liquid-crystal-materials/biphenyl-series/4-pentyloxy-4-cyanobiphenyl-5ccb-cas-68065-81.html
https://www.calpaclab.com/trans-4-4-4-n-pentylcyclohexyl-phenyl-benzonitrile-min-99-100-grams/ala-t124119-100g
https://www.aromsyn.com/product/68065-81-6.html?PageSpeed=noscript
https://www.aromsyn.com/product/68065-81-6.html?PageSpeed=noscript
https://pubmed.ncbi.nlm.nih.gov/24227646/
https://pubmed.ncbi.nlm.nih.gov/24227646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6384780/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6384780/
https://en.wikipedia.org/wiki/Electrospray_ionization
https://www.lookchem.com/cas-680/68065-81-6.html
https://www.fishersci.ca/shop/products/4-trans-4-amylcyclohexyl-biphenyl-4-carbonitrile-tci-america-2/p-7117974
https://www.fishersci.ca/shop/products/4-trans-4-amylcyclohexyl-biphenyl-4-carbonitrile-tci-america-2/p-7117974
https://www.benchchem.com/product/b1294710#verifying-the-molecular-weight-of-5ccb-with-mass-spectrometry
https://www.benchchem.com/product/b1294710#verifying-the-molecular-weight-of-5ccb-with-mass-spectrometry
https://www.benchchem.com/product/b1294710#verifying-the-molecular-weight-of-5ccb-with-mass-spectrometry
https://www.benchchem.com/product/b1294710#verifying-the-molecular-weight-of-5ccb-with-mass-spectrometry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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